Cas no 1805998-56-4 (2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine)

2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine is a halogenated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity and structural versatility in organic synthesis. Its electron-withdrawing groups enhance its utility as an intermediate in agrochemical and pharmaceutical applications, particularly in the development of active ingredients. The dichloro and difluoromethyl moieties contribute to improved metabolic stability and binding affinity in target molecules. This compound is valued for its potential in cross-coupling reactions and as a building block for heterocyclic frameworks. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine structure

1805998-56-4 structure

Product Name:2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine

CAS No:1805998-56-4

MF:C₇H₂Cl₂F₂N₂

MW:223.006986141205

CID:4811851

Update Time:2025-05-28

2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine
- Inchi： 1S/C7H2Cl2F2N2/c8-5-3(7(10)11)2-13-4(1-12)6(5)9/h2,7H
- InChI Key： GYDLUOBCPAVHCP-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C#N)N=CC=1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 228
XLogP3: 2.8
Topological Polar Surface Area: 36.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075285-250mg	2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine	1805998-56-4	97%	250mg	$499.20	2022-04-01
Alichem	A029075285-500mg	2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine	1805998-56-4	97%	500mg	$806.85	2022-04-01
Alichem	A029075285-1g	2-Cyano-3,4-dichloro-5-(difluoromethyl)pyridine	1805998-56-4	97%	1g	$1,534.70	2022-04-01